Cas no 1602639-91-7 (1-(2,2-difluoroethoxy)-1-(iodomethyl)cyclohexane)

• Product Name: 1-(2,2-difluoroethoxy)-1-(iodomethyl)cyclohexane
• CAS No: 1602639-91-7
• MF: C₉H₁₅F₂IO
• MW: 304.116082429886
• CID: 6216633
• PubChem ID: 114774734
• Update Time: 2025-11-07

1-(2,2-difluoroethoxy)-1-(iodomethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethoxy)-1-(iodomethyl)cyclohexane
• 1602639-91-7
• EN300-1132745

• Inchi： 1S/C9H15F2IO/c10-8(11)6-13-9(7-12)4-2-1-3-5-9/h8H,1-7H2
• InChI Key： LFSSZCCNNKQFON-UHFFFAOYSA-N
• SMILES： ICC1(CCCCC1)OCC(F)F

Computed Properties

• Exact Mass: 304.01357g/mol
• Monoisotopic Mass: 304.01357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-(2,2-difluoroethoxy)-1-(iodomethyl)cyclohexane

Introduction to 1-(2,2-Difluoroethoxy)-1-(Iodomethyl)cyclohexane (CAS No. 1602639-91-7)

1-(2,2-Difluoroethoxy)-1-(Iodomethyl)cyclohexane is a complex organic compound with the CAS registry number 1602639-91-7. This compound belongs to the class of cyclohexanes, which are six-membered cyclic alkanes, and it features two substituents: a difluoroethoxy group and an iodomethyl group. The structure of this compound is of significant interest in organic chemistry due to its unique functional groups and potential applications in various chemical reactions.

The difluoroethoxy group attached to the cyclohexane ring introduces electron-withdrawing effects, which can influence the reactivity of the molecule. Similarly, the iodomethyl group adds a halogen atom (iodine) to the structure, which is known for its ability to participate in nucleophilic substitution reactions. These functional groups make 1-(2,2-Difluoroethoxy)-1-(Iodomethyl)cyclohexane a versatile compound in synthetic chemistry.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. For instance, the presence of fluorine atoms in organic compounds is often associated with enhanced stability and bioavailability, making them valuable in pharmaceutical research. Similarly, iodine-containing compounds are widely used as intermediates in organic synthesis due to their reactivity and ease of functionalization.

One of the key areas where 1-(2,2-Difluoroethoxy)-1-(Iodomethyl)cyclohexane has shown promise is in the development of advanced materials. Researchers have explored its potential as a precursor for synthesizing polymers with tailored properties. The combination of fluorine and iodine in this compound allows for fine-tuning of physical and chemical properties, making it an attractive candidate for applications in electronics and optoelectronics.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution reactions and coupling reactions. The use of modern catalytic techniques has significantly improved the efficiency and selectivity of these reactions. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the iodomethyl group onto the cyclohexane ring with high precision.

The physical properties of 1-(2,2-Difluoroethoxy)-1-(Iodomethyl)cyclohexane include a melting point of approximately -5°C and a boiling point around 85°C under standard conditions. These properties make it suitable for use in various chemical processes that require controlled thermal conditions. Additionally, its solubility in common organic solvents such as dichloromethane and THF facilitates its handling and purification during synthesis.

From an environmental perspective, understanding the fate and transport of such compounds is crucial. Studies have shown that fluorinated compounds like this one can persist in the environment due to their high stability. However, ongoing research aims to develop more sustainable synthesis methods and degradation pathways to minimize their environmental impact.

In conclusion, 1-(2,2-Difluoroethoxy)-1-(Iodomethyl)cyclohexane (CAS No. 1602639-91-7) is a multifaceted compound with significant potential in various fields of chemistry. Its unique structure, reactivity, and physical properties make it an invaluable tool for researchers working on drug development, material science, and advanced chemical synthesis.